6-Bromo-4-iodopyridin-3-amine

• Molecular Formula: C5H4BrIN2
• Molecular Weight: 298.91 g/mol
• IUPAC Name: 6-bromo-4-iodopyridin-3-amine
• InChI: InChI=1S/C5H4BrIN2/c6-5-1-3(7)4(8)2-9-5/h1-2H,8H2
• InChI Key: DRIDSHDBMUCZDX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Br)N)I

Description

6-Bromo-4-iodopyridin-3-amine is a useful research compound. Its molecular formula is C5H4BrIN2 and its molecular weight is 298.91 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(6-Bromo-4-iodo-pyridin-3-yl)-carbamic acid tert-butyl ester (13.6 g, 34.1 mmol) was dissolved in dichloromethane (150 mL) and trifluoroacetic acid (50 mL) was then added. The resultant solution was stirred at ambient temperature for 2 h then evaporated under reduced pressure. The resultant residue was treated with a saturated solution of sodium hydrogen carbonate and the resultant solid was treated with water (50 mL) then extracted with ethyl acetate (2×200 mL). The combined organic layer was dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure to afford the title compound as an off-white solid (10.0 g, 98%). 1H NMR (CDCl3, 300 MHz): 7.81 (s, 1H), 7.73 (s, 1H), 4.14 (s, 2H). LCMS (Method B): RT=3.03 min, M+H+=299/301.